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Compound of Interest

Compound Name: fluoroantimonic acid

Cat. No.: B1144288

Technical Support Center: Fluoroantimonic Acid

This technical support center provides essential guidance for the safe handling and storage of
fluoroantimonic acid. The following troubleshooting guides and frequently asked questions
(FAQs) are designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with fluoroantimonic acid?

Al: Fluoroantimonic acid is one of the strongest known superacids and presents multiple
significant hazards. It is extremely corrosive and can cause severe, deep-penetrating burns to
the skin and eyes upon contact.[1][2] It is also acutely toxic if swallowed, inhaled, or in contact
with skin.[1][3] The acid reacts violently with water, releasing highly toxic and corrosive
hydrogen fluoride gas.[4][5] Due to its extreme reactivity, it can also pose an explosion hazard if
not handled and stored correctly, particularly in the presence of moisture.[2]

Q2: What materials are compatible for storing fluoroantimonic acid?

A2: Due to its extreme corrosivity, fluoroantimonic acid cannot be stored in most common
laboratory containers, including glass, which it will dissolve.[2][5] The only suitable materials for
storage are fluoropolymers that can resist its extreme protonating power.[2][4] Specifically,
containers made of or lined with Polytetrafluoroethylene (PTFE), commonly known as Teflon,
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are the standard for storing this superacid.[2][5][6][7] Perfluoroalkoxy alkane (PFA) is another
suitable fluoropolymer.[2][7]

Q3: What are the initial first aid steps in case of exposure to fluoroantimonic acid?
A3: Immediate and decisive action is critical in the event of any exposure.

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
copious amounts of water for at least 15 minutes.[1] Following the initial water rinse, a
specialized treatment such as a calcium gluconate paste or solution should be applied to the
affected area to neutralize fluoride ions. Seek immediate emergency medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do
s0.[1] Seek immediate emergency medical attention.[8]

 Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has
stopped, provide artificial respiration or oxygen.[1] Seek immediate emergency medical
attention.

 Ingestion: Do NOT induce vomiting.[1][8] Rinse the mouth with water.[1] Never give anything
by mouth to an unconscious person.[1] Seek immediate emergency medical help.[1]

Troubleshooting Guides
Issue: | observe fumes being released from my fluoroantimonic acid container.

o Potential Cause: The container may not be properly sealed, or it may have been
compromised. Fluoroantimonic acid is highly volatile, especially in the presence of moist
air, and will release irritating and toxic fumes.[2]

e Solution:

o Ensure you are wearing the appropriate Personal Protective Equipment (PPE), including a
full-face respirator with an appropriate acid gas cartridge, chemical-resistant gloves, and a
lab coat.[1][4]

o Work exclusively within a certified and properly functioning chemical fume hood.[9]
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Carefully check the container for any signs of damage or improper sealing.

If the container is compromised, prepare to transfer the acid to a new, appropriate (PTFE
or PFA) container. This should be done with extreme caution and under the supervision of
experienced personnel.

If you are not equipped to handle the situation, evacuate the area and contact your
institution's environmental health and safety department immediately.

Issue: | need to neutralize a small spill of fluoroantimonic acid in the fume hood.

o Potential Cause: Accidental spillage during handling.

e Solution:

[¢]

[e]

Ensure the area is evacuated except for trained personnel equipped with full PPE.[4]

Contain the spill with an inert absorbent material. Do not use combustible materials like
paper towels.

Slowly and carefully neutralize the spill with a suitable base. Common choices include
sodium bicarbonate or calcium hydroxide. Be aware that the neutralization reaction will be
highly exothermic and may produce fumes.

Once neutralized, the resulting material should be collected in a suitable, labeled waste
container.

Thoroughly decontaminate the area of the spill.

Dispose of the waste according to all local, state, and federal regulations.[4]

Data Presentation

Table 1: Hazard ldentification for Fluoroantimonic Acid
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Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 2 H300: Fatal if swallowed.[3]
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 1 )
skin.[3]
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.[3]

Skin Corrosion/Irritation

Category 1A

H314: Causes severe skin

burns and eye damage.[1][3]

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
Irritation damage.[3]
Hazardous to the Aquatic ) o )
) ) H411: Toxic to aquatic life with
Environment, Long-Term Chronic 2

Hazard

long lasting effects.[1]

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part PPE Specification Rationale
Chemical-resistant gloves
Hand (e.g., butyl rubber or Viton™), To prevent skin contact and
ands
Always inspect gloves before severe chemical burns.
use.[1][4]
Tightly fitting safety goggles To protect against splashes
Eyes/Face .
and a face shield.[1][4][10] and fumes.
Fire/flame resistant and
impervious clothing (e.g., a To protect against skin
Body

chemically resistant apron or
suit).[1]

exposure from spills.

Respiratory

A full-face respirator with a
filter type appropriate for acid
gases (e.g., ABEK filter) is
necessary when vapours or

aerosols are generated.

To prevent inhalation of toxic

and corrosive fumes.
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Experimental Protocols

Protocol 1: General Handling of Fluoroantimonic Acid

e Preparation:

o

Ensure that an emergency shower and eyewash station are readily accessible and have
been recently tested.[4]

[¢]

Verify that the chemical fume hood is functioning correctly.

o

Don all required PPE as specified in Table 2.

o

Have spill control materials and neutralizing agents readily available.[4]
e Procedure:
o Conduct all work in a certified chemical fume hood.[9]
o Keep the container of fluoroantimonic acid tightly closed when not in use.[10]

o When transferring the acid, do so slowly and carefully to avoid splashing or creating
aerosols.

o Use only compatible materials (e.g., PTFE or PFA labware) for handling and transfers.
o Do not work alone when handling fluoroantimonic acid.

e Post-Procedure:

o

Tightly seal the fluoroantimonic acid container.

o

Decontaminate any surfaces that may have come into contact with the acid.

[¢]

Carefully remove and properly dispose of or decontaminate PPE.

[e]

Wash hands and forearms thoroughly after handling.[10]
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Visualizations

Handling Fluoroantimonic Acid?

Work in a certified
chemical fume hood?

Yes

Are you wearing full, inspected PPE?
(Gloves, Goggles, Face Shield, Lab Coat)

es

Is a spill kit with
neutralizing agent available?

STOP!
Do not proceed until all
safety measures are in place.

Proceed with Experiment

Click to download full resolution via product page

Caption: Pre-experiment safety checklist for handling fluoroantimonic acid.
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Exposure to Fluoroantimonic Acid Occurs

Type of Exposure?

Inhalation

Skin Contact: - .
. . Eye Contact: Inhalation:
1. Remove contaminated clothing. . : . .
. ) . 1. Rinse with water for 15+ min. 1. Move to fresh air.
2. Rinse with water for 15+ min. ) . - .
: 2. Remove contact lenses if possible. 2. Provide oxygen if needed.
3. Apply calcium gluconate.

Seek IMMEDIATE
Emergency Medical Attention

Click to download full resolution via product page

Caption: First aid response flowchart for fluoroantimonic acid exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for
fluoroantimonic acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144288#safe-handling-and-storage-procedures-for-
fluoroantimonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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